Cas no 144150-77-6 (1H-indol-5-yl 4-methylbenzene-1-sulfonate)

• Product Name: 1H-indol-5-yl 4-methylbenzene-1-sulfonate
• CAS No: 144150-77-6
• MF: C₁₅H₁₃NO₃S
• MW: 287.333622694016
• CID: 1317191
• PubChem ID: 58857401
• Update Time: 2025-07-22

1H-indol-5-yl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol, 4-methylbenzenesulfonate (ester)
• 5-(para-toluenesulfonyloxy)indole
• 5-indolyl p-toluenesulfonate
• 1H-Indol-5-ol, 5-(4-methylbenzenesulfonate)
• 1H-indol-5-yl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C15H13NO3S/c1-11-2-5-14(6-3-11)20(17,18)19-13-4-7-15-12(10-13)8-9-16-15/h2-10,16H,1H3
• InChI Key： FMFXOABTHQUAPB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(OS(C3=CC=C(C)C=C3)(=O)=O)C=C2)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on 1H-indol-5-yl 4-methylbenzene-1-sulfonate

1H-indol-5-yl 4-methylbenzene-1-sulfonate (CAS No. 144150-77-6): A Comprehensive Overview in Modern Chemical Research

The compound 1H-indol-5-yl 4-methylbenzene-1-sulfonate, identified by its unique Chemical Abstracts Service Number (CAS No. 144150-77-6), represents a fascinating intersection of heterocyclic chemistry and sulfonation derivatives. This molecule has garnered significant attention in the scientific community due to its structural complexity and potential applications in pharmaceutical and agrochemical research. The indole moiety, a prominent feature of this compound, is well-documented for its role in various biological processes, making it a valuable scaffold for drug discovery.

In recent years, the exploration of indole derivatives has expanded dramatically, driven by their diverse pharmacological properties. The sulfonate group appended to the aromatic ring system introduces additional functionality, enhancing solubility and reactivity while maintaining the inherent bioactivity of the indole core. This combination has positioned 1H-indol-5-yl 4-methylbenzene-1-sulfonate as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential in medicinal chemistry. Researchers have been particularly interested in its ability to modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. The sulfonate group, in particular, has been shown to improve binding affinity to target proteins, a critical factor in drug design. Several studies have highlighted the compound's interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory responses.

Recent advances in computational chemistry have further accelerated the study of 1H-indol-5-yl 4-methylbenzene-1-sulfonate. Molecular docking simulations have revealed that this molecule can effectively engage with specific binding pockets on target proteins, suggesting its utility as an inhibitor or modulator. These simulations not only predict potential pharmacological effects but also guide experimental design by identifying key structural features that contribute to activity.

The synthesis of 1H-indol-5-yl 4-methylbenzene-1-sulfonate presents an intriguing challenge due to the complexity of its structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in catalytic methods have simplified some of these steps, making large-scale production more feasible. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the indole-sulfonate linkage efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in material science. The unique electronic properties of the indole ring and the sulfonate group make it an attractive candidate for organic semiconductors and light-emitting diodes (OLEDs). Researchers are exploring its potential as a building block for advanced materials that could revolutionize display technologies and energy storage solutions.

The biological activity of 1H-indol-5-yl 4-methylbenzene-1-sulfonate has also been studied in vitro and in vivo. Preclinical trials have demonstrated its efficacy in models of acute inflammation and pain relief, comparable to existing therapeutic agents but with potentially fewer side effects. These findings have generated excitement among researchers who are keen on developing novel treatments for chronic inflammatory conditions.

As our understanding of molecular interactions continues to evolve, so does the relevance of 1H-indol-5-yl 4-methylbenzene-1-sulfonate. Emerging technologies such as CRISPR gene editing and personalized medicine are opening new avenues for therapeutic intervention where compounds like this can play a crucial role. By leveraging cutting-edge techniques in genomics and proteomics, scientists are uncovering new targets that this molecule could interact with, expanding its therapeutic potential.

The environmental impact of synthesizing and utilizing 1H-indol-5-yl 4-methylbenzene-1-sulfonate is another important consideration. Efforts are underway to develop greener synthetic methodologies that minimize waste and reduce energy consumption. These sustainable practices not only align with global environmental goals but also ensure cost-effectiveness and scalability for industrial applications.

In conclusion,1H-indol-5-yl 4-methylbenzene-1-sulfonate (CAS No. 144150-77-6) stands as a testament to the innovative spirit of modern chemical research. Its unique structure and versatile applications make it a cornerstone in both medicinal chemistry and material science. As research progresses, we can expect even more groundbreaking discoveries that will further solidify its importance in addressing some of the most pressing challenges in health and technology.